Enhanced Vickers hardness by quasi-3D boron network in MoB2
RSC Advances Pub Date: 2013-08-05 DOI: 10.1039/C3RA42741B
Abstract
Molybdenum borides including α-MoB2 and β-MoB2 have been successfully synthesized from boron and molybdenum at high pressure and high temperature (HPHT). The crystalline structures are confirmed by Rietveld refinements in the hexagonal (P6/mmm) and rhombohedral (R-3m) crystal systems for α- and β-MoB2, respectively. The values of Vickers hardness (HV) are 15.2 GPa for α-MoB2, which is firstly obtained, and 22.0 GPa for β-MoB2. The hardness results for α- and β-MoB2 are in good agreement with theoretical values calculated by first-principle calculations. The difference in hardness between α- and β-MoB2 is attributed to the puckered quasi-3D (three dimensional) boron layers in β-MoB2 which is confirmed by the calculated results of the Electron Localization Function (ELF) and elastic constants. These results are helpful to understand the hardness mechanism and to design superhard transition-metal borides (TMBs).

Recommended Literature
- [1] CaCO3/Chitin hybrids: recombinant acidic peptides based on a peptide extracted from the exoskeleton of a crayfish controls the structures of the hybrids†
- [2] Centrifugation-based assay for examining nanoparticle–lipid membrane binding and disruption†
- [3] Brownian dynamics simulation of polymer collapse in a poor solvent: influence of implicit hydrodynamic interactions
- [4] Cage carbon-substitute does matter for aggregation-induced emission features of o-carborane-functionalized anthracene triads†
- [5] Building a quadruple stimuli-responsive supramolecular gel based on a supra-amphiphilic metallogelator†
- [6] Chain growth polymerization mechanism in polyurethane-forming reactions
- [7] Cementitious materials modified with hematite nanoparticles for enhanced cement hydration and uranium immobilization
- [8] Building a robust 3D Ca-MOF by a new square Ca4O SBU for purification of natural gas†
- [9] Borane and alane reductions of bulky N,N′-diaryl-1,3-diimines: structural characterization of products and intermediates in the diastereoselective synthesis of 1,3-diamines†
- [10] Calibration set selection method based on the “M + N” theory: application to non-invasive measurement by dynamic spectrum

Journal Name:RSC Advances
research_products
-
CAS no.: 19457-55-7